Cas no 2171154-23-5 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}propanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}propanoic acid
• CAS No: 2171154-23-5
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6452362
• PubChem ID: 165560366
• Update Time: 2025-10-30

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}propanoic acid
• 2171154-23-5
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}propanoic acid
• EN300-1504743

• Inchi： 1S/C26H24N2O5/c1-15-17(24(29)27-16(2)25(30)31)12-7-13-23(15)28-26(32)33-14-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-13,16,22H,14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t16-/m0/s1
• InChI Key： CMFKBOXMXBRIPX-INIZCTEOSA-N
• SMILES： O(C(NC1C=CC=C(C(N[C@H](C(=O)O)C)=O)C=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}propanoic acid

Introduction to (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}propanoic Acid (CAS No. 2171154-23-5)

(2S-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}propanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 2171154-23-5, represents a testament to the ongoing advancements in the design and synthesis of novel molecules with potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including an amino group, a formamido moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These features not only contribute to its unique chemical properties but also open up possibilities for its use in various biochemical and pharmacological contexts. The stereochemistry of the molecule, specifically the (2S) configuration, is crucial as it can influence the molecule's biological activity and interactions with biological targets.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with neurological disorders, cancer, and inflammation. The presence of the fluorenylmethoxycarbonyl group in this compound suggests potential applications in peptide synthesis and protease inhibition, areas where such functionalities are frequently utilized. Furthermore, the combination of a methylphenyl group and a formamido moiety may contribute to favorable pharmacokinetic properties, such as solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new therapeutic targets. For instance, studies have hinted at its potential inhibitory effects on certain proteases that are implicated in cancer progression. The precise mechanism of action would require further investigation, but preliminary data suggest that it may interfere with key signaling pathways involved in cell proliferation and survival.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis, has been crucial in achieving the desired stereochemical outcome. This underscores the importance of innovative synthetic methodologies in the development of complex molecules like this one.

From a biophysical perspective, the compound's solubility and binding affinity are critical factors that determine its suitability for further development. Computational studies have been employed to model its interactions with biological targets, providing valuable insights into potential binding modes. These studies often involve molecular dynamics simulations and docking algorithms to predict how the compound might fit into active sites on enzymes or receptors.

The impact of this compound on future drug development cannot be overstated. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can modulate these processes effectively. The work done with compounds like this one lays the groundwork for new therapeutic strategies that could address unmet medical needs. Moreover, the insights gained from studying such molecules can be applied to other areas of medicinal chemistry, fostering innovation across multiple disciplines.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}propanoic acid (CAS No. 2171154-23-5) is a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.